Cas no 3070-16-4 (Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester)
3070-16-4 structure
Product Name:Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester
CAS No:3070-16-4
MF:C9H13O3PS2
MW:264.30148100853
CID:311053
PubChem ID:165070
Update Time:2025-04-19
Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester
- dimethoxy-(4-methylsulfanylphenoxy)-sulfanylidene-λ<sup>5</sup>-phosphane
- Demethylfenthion
- DTXSID80184731
- Phosphorothioic acid, O,O-dimethyl O-(p-(methylthio)phenyl) ester
- Demethyl-fenthion
- S 784
- SCHEMBL11061618
- 3070-16-4
- O,O-Dimethyl O-(p-(methylthio)phenyl) phosphorothioate
- BRN 2117672
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- Inchi: 1S/C9H13O3PS2/c1-10-13(14,11-2)12-8-4-6-9(15-3)7-5-8/h4-7H,1-3H3
- InChI Key: WLMKOQQZIYFJQU-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)OP(OC)(OC)=S
Computed Properties
- Exact Mass: 264.00449
- Monoisotopic Mass: 264.00437362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 85.1Ų
Experimental Properties
- PSA: 27.69
Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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